n-Methyl-1-(4-methylthiophen-3-yl)methanamine

Specification

• Molecular Formula: C7H11NS
• Molecular Weight: 141.24 g/mol
• IUPAC Name: N-methyl-1-(4-methylthiophen-3-yl)methanamine
• Standard InChI: InChI=1S/C7H11NS/c1-6-4-9-5-7(6)3-8-2/h4-5,8H,3H2,1-2H3
• Standard InChI Key: HBZVYDBUNXOBNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC=C1CNC

Introduction

n-Methyl-1-(4-methylthiophen-3-yl)methanamine is an organic compound belonging to the family of aralkylamines. It features a thiophene ring, a five-membered aromatic ring containing sulfur, substituted with a methyl group at the 4-position and a methanamine group at the 1-position. This compound is of interest due to its potential biological activity and relevance in medicinal chemistry.

Synthesis Methods

The synthesis of n-Methyl-1-(4-methylthiophen-3-yl)methanamine generally follows a straightforward method:

Reagents	Conditions	Yield
4-methylthiophene-3-carboxaldehyde	Methanol or ethanol, catalyst (e.g., caesium carbonate), room temperature or mild heating	Variable, depending on catalyst and conditions

Similar reactions for related compounds involve heating in dry methanol under an argon atmosphere, with caesium carbonate as a base, and a catalyst like Cat. 1.

Potential Biological Activity

As an aralkylamine, n-Methyl-1-(4-methylthiophen-3-yl)methanamine may exhibit significant pharmacological effects, including:

Research Findings and Applications

• Pharmacological Studies: Research into compounds like n-Methyl-1-(4-methylthiophen-3-yl)methanamine could elucidate their role in biochemical pathways, expanding applications across multiple scientific disciplines.

• Medicinal Chemistry: The compound's unique structure and potential biological activity make it a candidate for further investigation in medicinal chemistry, particularly for central nervous system targets.

Safety and Handling

Handling n-Methyl-1-(4-methylthiophen-3-yl)methanamine requires proper safety protocols due to potential hazards associated with its chemical properties. Safety data sheets should be consulted for specific precautions.